Cas no 15375-84-5 (Ethylenediaminetetraacetic acid manganese disodium salt trihydrate)

• Product Name: Ethylenediaminetetraacetic acid manganese disodium salt trihydrate
• CAS No: 15375-84-5
• MF: C₁₀H₁₂MnN₂Na₂O₈
• MW: 389.128474235535
• MDL: MFCD00078217
• CID: 50094
• Update Time: 2026-05-14

Ethylenediaminetetraacetic acid manganese disodium salt trihydrate Chemical and Physical Properties

Names and Identifiers

• Ethylenediaminetetraaceticaciddisodiummanganesesalt
• EDTA-MN-13
• EDTA-disodium magnesium salt
• Ethylenediaminetetraacetic Acid Manganese Disodium Salt Hydrate
• Manganese EDTA Sodium Salt
• Manganese disodium EDTA trihydrate
• EDTA—disodium magnesium salt
• EDTA-Mn
• Manganese Disodium Ethylenediaminetetraacetate Hydrate
• EDTA manganese(II) disodium salt trihydrate
• Ethylenediaminetetraacetic acid manganese disodium salt trihydrate
• EDTA-MnNa2
• EDTA.Na2Mn
• Manganese disodium E
• MANGANESEDISODIUMEDTA
• edta,disodiummanganesesalt
• EDTA DISODIUM MANGANOUS SALT
• EdtaManganese(Ii)DisodiumSalt
• EDTA Manganese DisodiuM (EDTA MnNa)
• Sequestrene Na2Mn manganese chelate
• Disodium manganese ethylenediaminetetraacetate dihydrate
• OP6Y9N268T
• EDTA disodium manganese salt
• Manganese(II) disodium 2,2',2'',2'''-(ethane-1,2-diylbis(azanetriyl))tetraacetate
• Acetic acid, (ethylenedinitrilo)tetra-, disodium salt, manganese complex, dihydrate
• Disodium manganese ethylenediaminetetraacetate
• Manganese disodium ethylene diamine tetraacetate
• Disodium ((ethylenedinitrilo)tetraacetato)manganese
• Ethylenediamine

• MDL： MFCD00078217
• Inchi： 1S/C10H16N2O8.Mn.2Na/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;/q;+2;2*+1/p-4
• InChI Key： ZQHKAIDDHTYINE-UHFFFAOYSA-J
• SMILES： [Mn+2].[Na+].[Na+].[O-]C(C([H])([H])N(C([H])([H])C(=O)[O-])C([H])([H])C([H])([H])N(C([H])([H])C(=O)[O-])C([H])([H])C(=O)[O-])=O

Computed Properties

• Exact Mass: 388.97700
• Monoisotopic Mass: 443.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167

Experimental Properties

• Color/Form: Not determined
• Density: 1.5541
• Melting Point: 223-233°C
• Boiling Point: 154-155°C at 20 mmHg
• Flash Point: No data available
• Water Partition Coefficient: Insoluble in water.
• PSA: 139.34000
• LogP: -4.95690
• Solubility: Not determined
• Vapor Pressure: No data available

Ethylenediaminetetraacetic acid manganese disodium salt trihydrate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN3077
• WGK Germany：3
• Safety Instruction： S22; S24/25; S61; S29; S45
• RTECS：HP4430000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：9
• Packing Group：III
• Risk Phrases：R51/53; R22; R39/23/24/25; R23/24
• Packing Group：III
• Hazard Level：9

Related Categories

• Other Chemical Reagents

Additional information on Ethylenediaminetetraacetic acid manganese disodium salt trihydrate

Comprehensive Guide to Ethylenediaminetetraacetic acid manganese disodium salt trihydrate (CAS No. 15375-84-5)

Ethylenediaminetetraacetic acid manganese disodium salt trihydrate (CAS No. 15375-84-5), commonly abbreviated as EDTA-MnNa2·3H2O, is a versatile chelating agent widely used in agriculture, industrial processes, and research applications. This compound is a manganese derivative of EDTA, a well-known synthetic amino acid with exceptional metal-binding properties. The trihydrate form ensures stability and solubility, making it a preferred choice for formulations requiring controlled manganese release.

In agriculture, EDTA-MnNa2·3H2O is a critical micronutrient fertilizer. Manganese deficiency in crops like soybeans, wheat, and citrus plants can lead to reduced yields and poor photosynthesis. Farmers and agronomists frequently search for "best manganese chelate for crops" or "how to correct manganese deficiency in plants," highlighting the growing demand for efficient solutions. This compound addresses these needs by providing bioavailable manganese, improving chlorophyll synthesis, and enhancing stress resistance in plants.

The industrial applications of CAS No. 15375-84-5 span water treatment, textiles, and food preservation. Its chelating ability prevents metal-induced oxidation, a common issue in food processing and manufacturing. Searches like "EDTA manganese uses in food industry" or "metal chelators for water treatment" reflect its relevance. Unlike inorganic manganese salts, this compound minimizes staining and precipitation, ensuring cleaner processes.

From a chemical perspective, the disodium salt trihydrate structure offers unique advantages. The presence of three water molecules (trihydrate) enhances solubility in aqueous systems, while the disodium counterions improve compatibility with neutral pH formulations. Researchers often inquire about "EDTA-MnNa2 solubility data" or "stability of manganese chelates," underscoring the need for precise technical data. Studies confirm its stability under UV light and moderate temperatures, making it suitable for long-term storage.

Environmental and safety considerations are paramount in modern applications. Ethylenediaminetetraacetic acid manganese disodium salt trihydrate is biodegradable under specific conditions, aligning with trends toward "eco-friendly chelating agents." Regulatory databases like the EPA and EFSA classify it as low-risk when used as directed, addressing queries such as "is EDTA-Mn safe for organic farming." Proper handling guidelines emphasize avoiding excessive discharge into waterways to prevent ecological accumulation.

Innovations in nanotechnology have expanded its utility. Recent studies explore EDTA-MnNa2·3H2O as a precursor for manganese-based catalysts in renewable energy systems, responding to searches like "manganese catalysts for green chemistry." Its role in battery materials and carbon capture technologies further positions it as a future-facing chemical.

For procurement, keywords like "buy EDTA manganese disodium salt" or "CAS 15375-84-5 suppliers" dominate commercial searches. Reputable vendors provide certificates of analysis (CoA) detailing purity (typically ≥99%), heavy metal limits, and hydration content. Storage recommendations include cool, dry conditions to preserve the trihydrate structure and prevent caking.

In summary, Ethylenediaminetetraacetic acid manganese disodium salt trihydrate (CAS No. 15375-84-5) bridges agricultural, industrial, and scientific domains. Its optimized chelation, safety profile, and adaptability to emerging technologies make it a compound of enduring significance. As sustainability and precision agriculture gain traction, this manganese chelate will continue to answer critical questions in both labs and fields.